Cas no 1256785-21-3 ((7-Fluoroisoquinolin-1-yl)methanamine)

• Product Name: (7-Fluoroisoquinolin-1-yl)methanamine
• CAS No: 1256785-21-3
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• MDL: MFCD18261455
• CID: 5231830
• PubChem ID: 82410887
• Update Time: 2025-05-20

(7-Fluoroisoquinolin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-fluoroisoquinolin-1-yl)methanamine
• 1-Isoquinolinemethanamine, 7-fluoro-
• (7-Fluoroisoquinolin-1-yl)methanamine

• MDL： MFCD18261455
• Inchi： 1S/C10H9FN2/c11-8-2-1-7-3-4-13-10(6-12)9(7)5-8/h1-5H,6,12H2
• InChI Key： OBNSNGSCWLZVKG-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=CN=C(CN)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on (7-Fluoroisoquinolin-1-yl)methanamine

Introduction to (7-Fluoroisoquinolin-1-yl)methanamine (CAS No. 1256785-21-3)

The compound (7-Fluoroisoquinolin-1-yl)methanamine, identified by the CAS registry number 1256785-21-3, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their unique structural properties and versatile reactivity. The presence of a fluoro substituent at the 7-position of the isoquinoline ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers in the fields of organic synthesis, pharmacology, and materials science.

Recent advancements in synthetic methodologies have enabled the precise construction of complex heterocyclic compounds like (7-Fluoroisoquinolin-1-yl)methanamine. The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution, coupling reactions, and selective fluorination. These methods not only highlight the compound's synthetic accessibility but also underscore its potential as a building block for more intricate molecular architectures.

One of the most promising applications of (7-Fluoroisoquinolin-1-yl)methanamine lies in its use as an intermediate in drug discovery programs. Isoquinoline derivatives are known for their ability to modulate various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs). The introduction of a methanamine group at the 1-position further enhances the compound's pharmacokinetic properties, making it a valuable candidate for lead optimization studies.

In addition to its biological relevance, (7-Fluoroisoquinolin-1-yl)methanamine has also garnered attention in the field of materials science. Its rigid aromatic structure and functional substituents make it a potential candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that isoquinoline-based materials exhibit favorable charge transport properties, which could be further optimized through structural modifications like those present in this compound.

The chemical stability and reactivity of (7-Fluoroisoquinolin-1-yl)methanamine are influenced by several factors, including its electronic configuration and steric environment. The fluoro substituent at the 7-position introduces electron-withdrawing effects, which can enhance the electrophilicity of the isoquinoline ring. This property makes the compound suitable for various nucleophilic reactions, such as those involving amines or thiols. Furthermore, the methanamine group at the 1-position provides a site for further functionalization, enabling researchers to tailor the compound's properties for specific applications.

From an environmental standpoint, understanding the fate and behavior of (7-Fluoroisoquinolin-1-yli)methanamine in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on evaluating its biodegradability under aerobic and anaerobic conditions, as well as its ability to partition between different environmental compartments. These investigations are essential for ensuring that any industrial or pharmaceutical applications involving this compound are conducted responsibly and sustainably.

In conclusion, (7-Fluoroisoquinolin-1-yli)methanamine (CAS No. 1256785-21-) represents a versatile and intriguing chemical entity with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and materials science, position it as a valuable tool for researchers seeking innovative solutions in drug discovery, organic electronics, and beyond. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.